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Compound of Interest

Compound Name: 2,3-Diamino-4-methoxypyridine

Cat. No.: B149494

Disclaimer: Direct experimental data on the biological activities of 2,3-Diamino-4-
methoxypyridine is not readily available in the public domain. This guide, therefore,
extrapolates potential activities based on structurally similar compounds. The information
presented herein is for research and informational purposes only and should not be interpreted
as established fact for the title compound.

Introduction

2,3-Diamino-4-methoxypyridine is a substituted diaminopyridine. The diaminopyridine
scaffold is a privileged structure in medicinal chemistry, forming the core of numerous
biologically active molecules. The introduction of a methoxy group at the 4-position can
significantly influence the compound's physicochemical properties, such as lipophilicity and
electronic distribution, which in turn can modulate its biological activity and metabolic stability.
This technical guide summarizes the potential biological activities of 2,3-Diamino-4-
methoxypyridine by examining the known activities of its structural analogs.

Potential Therapeutic Areas

Based on the activities of related compounds, 2,3-Diamino-4-methoxypyridine could be
investigated for a range of therapeutic applications including:

» Neurodegenerative Diseases: As an analog of 3,4-diaminopyridine, it may possess
potassium channel blocking activity.
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e Oncology: Derivatives of diaminopyridines are precursors to potent inhibitors of dihydrofolate
reductase (DHFR) and PISK/mTOR signaling pathways.

« Infectious Diseases: The 2,3-diaminopyridine core is found in compounds with anti-malarial
and anti-trypanosomal activities.

e Inflammatory Diseases: The related 3-amino-4-methoxypyridine has been used in the
development of anti-inflammatory agents.

Potential Mechanisms of Action
Potassium Channel Blockade

The most well-characterized biological activity of a diaminopyridine is the potassium channel
blockade exhibited by 3,4-diaminopyridine (Amifampridine). This compound is used to treat
Lambert-Eaton myasthenic syndrome, a rare autoimmune disorder that disrupts the
communication between nerves and muscles.

Signaling Pathway:

By blocking voltage-gated potassium channels on presynaptic nerve terminals, 3,4-
diaminopyridine prolongs the duration of the action potential. This leads to an increased influx
of calcium ions, which in turn enhances the release of the neurotransmitter acetylcholine into
the neuromuscular junction, thereby improving muscle contraction.
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Potential Mechanism: Potassium Channel Blockade
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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